Cas no 58346-55-7 (Methanone, di-2-quinolinyl-)
Methanone, di-2-quinolinyl- structure
Product Name:Methanone, di-2-quinolinyl-
CAS No:58346-55-7
MF:C19H12N2O
MW:284.31138420105
CID:342411
PubChem ID:12254548
Update Time:2025-04-19
Methanone, di-2-quinolinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, di-2-quinolinyl-
- di(quinolin-2-yl)methanone
- DTXSID70482617
- Chinolylketone
- SCHEMBL1343443
- 58346-55-7
-
- Inchi: 1S/C19H12N2O/c22-19(17-11-9-13-5-1-3-7-15(13)20-17)18-12-10-14-6-2-4-8-16(14)21-18/h1-12H
- InChI Key: GEADAXSXHKZLPU-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=C2C=CC=CC2=N1)C1=CC=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 284.09506
- Monoisotopic Mass: 284.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85
Methanone, di-2-quinolinyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
58346-55-7 (Methanone, di-2-quinolinyl-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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